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Compound of Interest

Compound Name: 2,2'-Methylenebisbenzothiazole

Cat. No.: B155707 Get Quote

An In-depth Technical Guide to the Core Chemical Properties of 2,2'-
Methylenebisbenzothiazole

Introduction
2,2'-Methylenebisbenzothiazole, also known as Di-2-benzothiazolylmethane, is a chemical

compound with the molecular formula C15H10N2S2.[1][2] It is recognized for its applications

primarily in the rubber and plastics industries, where it serves as a vulcanization accelerator.[1]

This role enhances the mechanical properties, durability, heat resistance, and tensile strength

of rubber products by promoting cross-linking.[1] Additionally, it is used as a stabilizer in various

plastics, contributing to their thermal stability and resistance to degradation.[1] Its versatility

extends to the textile industry for its anti-fungal and anti-bacterial properties, and in the

formulation of adhesives and sealants to improve bond strength.[1]

Chemical and Physical Properties
The fundamental properties of 2,2'-Methylenebisbenzothiazole are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

industrial and research settings.
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Property Value Reference

Molecular Formula C15H10N2S2 [1][2]

Molecular Weight 282.38 g/mol [1]

CAS Number 1945-78-4 [1][3][4]

Appearance
Light orange, yellow or green

crystalline powder
[1][3]

Melting Point 93 - 97 °C [1]

Density (estimate) 1.3270 g/cm³ [3]

Refractive Index (estimate) 1.6000 [3]

Purity ≥ 97% (GC) [1]

Storage Conditions
Room Temperature, Sealed in

dry conditions
[1][3]

Experimental Protocols
Synthesis of 2,2'-Methylenebisbenzothiazole from 2-
Methylbenzothiazole
While specific detailed protocols for the synthesis of 2,2'-Methylenebisbenzothiazole were

not found in the provided search results, a general approach can be inferred from the

preparation of its precursor, 2-methylbenzothiazole, and related benzothiazole derivatives. The

synthesis of 2-methylbenzothiazole can be achieved through various methods, including the

reaction of 2-aminothiophenol with acetic anhydride or acetic acid.

A plausible synthetic route to 2,2'-Methylenebisbenzothiazole would involve the reaction of 2-

methylbenzothiazole with a suitable one-carbon electrophile in the presence of a base. A

generalized workflow for a potential synthesis is depicted below.
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Starting Materials

Reaction

Work-up and Purification

Final Product

2-Methylbenzothiazole

Deprotonation of 2-methylbenzothiazole
to form a nucleophilic carbanion

Strong Base (e.g., n-BuLi) Anhydrous Solvent (e.g., THF)

Nucleophilic attack on a
one-carbon electrophile (e.g., formaldehyde or dichloromethane)

Quenching the reaction
with an aqueous solution

Extraction with an organic solvent

Drying the organic layer
(e.g., with MgSO4)

Removal of solvent
under reduced pressure

Purification by recrystallization
or column chromatography

2,2'-Methylenebisbenzothiazole

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,2'-Methylenebisbenzothiazole.
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Analytical Methods
The characterization of 2,2'-Methylenebisbenzothiazole involves standard analytical

techniques to confirm its identity and purity.

Gas Chromatography (GC): Purity is often determined by Gas Chromatography.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR data is available for structural

elucidation.[4]

Mass Spectrometry (MS): GC-MS data is available, showing a molecular ion peak at m/z

282, confirming the molecular weight.[4]

Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a KBr wafer, can be used

to identify functional groups.[4]

Applications and Logical Relationships
The primary applications of 2,2'-Methylenebisbenzothiazole stem from its chemical structure,

which allows it to function effectively in polymer and material science.
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Caption: Logical relationship between 2,2'-Methylenebisbenzothiazole and its industrial

applications.

Rubber Industry: It is extensively used as a vulcanization accelerator, which enhances the

cross-linking of rubber, leading to improved durability, elasticity, heat resistance, and tensile

strength in products like tires and seals.[1]

Plastics Industry: It functions as a stabilizer in various plastic formulations, improving thermal

stability and resistance to degradation from heat and UV light.[1]

Textile Treatments: The compound is employed for its anti-fungal and anti-bacterial

properties, which protect fabrics and extend their longevity.[1]

Adhesives and Sealants: In these formulations, it helps to increase bond strength and

resistance to environmental factors.[1]

Research Applications: It is also used as a reagent in the synthesis of other compounds,

particularly in polymer science and materials engineering research.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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